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Compound of Interest

Compound Name:
4-Bromo-2-chloro-5-

nitrobenzaldehyde

CAS No.: 1174534-43-0

Cat. No.: B1522365

Get Quote

CAS: 1174534-43-0 | Formula: C₇H₃BrClNO₃ | MW: 264.46 g/mol [1]

Executive Summary
This guide details the solubility profile and handling protocols for 4-Bromo-2-chloro-5-
nitrobenzaldehyde, a highly functionalized aromatic intermediate used in the synthesis of

pharmaceuticals and agrochemicals.[1]

Core Insight: While the compound exhibits high physical solubility in both DMSO and Methanol,

they are not interchangeable.[2]

DMSO is the required solvent for stock solution storage, offering high solubility (>50 mg/mL)

and chemical inertness.[2][3]

Methanol acts as a reactive solvent.[2][3] While it dissolves the compound, the electron-

deficient carbonyl carbon is highly susceptible to nucleophilic attack by methanol, leading to

rapid hemiacetal formation.[1][2][3] Methanol should only be used as a reactant or transient

carrier, never for storage.[2]
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Physicochemical Profile & Solvation Mechanics[2]
To understand the solubility behavior, we must analyze the molecule's electronic environment.

[2][3] The benzene ring is heavily substituted with electron-withdrawing groups (EWGs): Nitro (-

NO₂), Chloro (-Cl), and Bromo (-Br).[1]

Property Value (Est.) Impact on Solubility

Molecular Weight 264.46 g/mol

Moderate MW facilitates

dissolution in organic solvents.

[1][2]

LogP ~2.8 - 3.2

Lipophilic; poor water solubility,

high affinity for organic

solvents.[1][3]

H-Bond Donors 0

No internal protons to donate;

relies on solvent acceptance.

[1][2][3]

H-Bond Acceptors 4 (NO₂, CHO)

Excellent interaction with polar

aprotic solvents (DMSO).[1][2]

[3]

Electrophilicity High

The -CHO carbon is highly

positive (

) due to ortho/meta EWGs.[1]

[2][3]

Solvation vs. Reaction Logic
The following diagram illustrates the critical difference between how DMSO and Methanol

interact with the solute.
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Figure 1: Mechanistic pathway showing the stability of DMSO solvation versus the reactivity

risk in Methanol.

Solubility in DMSO (Dimethyl Sulfoxide)
Status:Recommended for Stock Solutions Solubility Limit: Estimated >50 mg/mL (Based on

structural analog 2-chloro-5-nitrobenzaldehyde data).[1]

DMSO is a polar aprotic solvent that effectively disrupts the crystal lattice of nitro-halo-

benzaldehydes through strong dipole-dipole interactions without chemically altering the

aldehyde group.[1][2]

Protocol: Preparation of 50 mM Stock Solution
Target Concentration: 50 mM (~13.2 mg/mL)

Calculate Mass: For 10 mL of stock, weigh 132.2 mg of compound.[2][3]

Vessel Selection: Use an amber glass vial (protects light-sensitive nitro/bromo groups).[2][3]

Solvent Addition: Add 10 mL of anhydrous DMSO (Grade: ≥99.9%, Water <0.1%).
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Dissolution: Vortex for 30-60 seconds. The solution should become clear and light

yellow/orange.[2][3]

Troubleshooting: If particles persist, sonicate at 35-40 kHz for 5 minutes. Avoid heating

above 40°C to prevent thermal degradation.[2][3]

Storage: Store at -20°C. Stable for >6 months.

Solubility in Methanol[2]
Status:Use with Caution (Transient Only) Solubility Limit: Moderate to High (Soluble), but

chemically unstable.[2][3]

While methanol dissolves the compound well, the electron-withdrawing nature of the nitro and

halogen substituents makes the aldehyde carbonyl carbon exceptionally electrophilic.[1][2]

Methanol acts as a nucleophile, attacking the carbonyl to form a hemiacetal.[2]

This equilibrium is often catalyzed by trace acids or bases and shifts further to the acetal form (

) if water is removed.[1][2][3]

When to use Methanol:
LC-MS Mobile Phase: Acceptable if run times are short and pH is neutral/acidic (though

Acetonitrile is preferred).[1][2][3]

Synthetic Reactant: When converting the aldehyde to an acetal or imine.[2][3]

Crystallization: Only if immediate precipitation is induced.[2][3]

WARNING: Do not store this compound in methanol for >1 hour at room temperature. Purity

analysis via HPLC will show "ghost peaks" corresponding to the hemiacetal/acetal if samples

are left standing in methanol.[2]

Experimental Determination Protocols
Since exact saturation points can vary by batch purity and crystal polymorph, use these

protocols to validate solubility for your specific lot.
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Method A: Visual Saturation Test (Shake-Flask)[1]
Weigh 10 mg of solid into a 1.5 mL microcentrifuge tube.

Add solvent (DMSO or Methanol) in 50 µL increments.

Vortex for 1 minute after each addition.

Record the volume (

) where no solid remains visible.[2][3]

Calculation: Solubility (

)

.

Method B: HPLC Purity & Stability Check
Use this to confirm the compound hasn't degraded in the chosen solvent.[2][3]

Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 3.5µm).[1][2][3]

Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile (0.1% Formic Acid).[2][3] Avoid

Methanol to prevent on-column acetalization.[1]

Gradient: 5% to 95% ACN over 10 minutes.

Detection: UV at 254 nm (Aromatic ring) and 280 nm.[2][3]

Procedure:

Dissolve sample in DMSO.[2]

Inject immediately.[2][3]

Compare peak area/retention time to a fresh reference standard.[2][3]
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Decision Matrix for Workflow Design
Use the following logic flow to select the appropriate solvent for your application.

Start: Select Application

Long-term Storage
(Stock Solution)

Biological Screening
(Assay) Chemical Synthesis

USE DMSO
(Anhydrous)

 Dilute <1% in media

Is Methanol a
Reactant?

USE METHANOL
(Fresh Prep Only)

 Yes

AVOID METHANOL
(Use THF/DCM/ACN)

 No

Click to download full resolution via product page

Figure 2: Solvent selection decision tree based on experimental intent.
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deficient aldehydes).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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